Cas no 1040670-28-7 (N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide)

• Product Name: N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide
• CAS No: 1040670-28-7
• MF: C₁₆H₁₉N₃O₃S₂
• MW: 365.470360994339
• CID: 6201411
• PubChem ID: 27376910
• Update Time: 2025-06-13

N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide
• F5326-0454
• N-cyclopropyl-3-(2-(4-methylphenylsulfonamido)thiazol-4-yl)propanamide
• N-cyclopropyl-3-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]propanamide
• AKOS024507005
• 1040670-28-7

• Inchi： 1S/C16H19N3O3S2/c1-11-2-7-14(8-3-11)24(21,22)19-16-18-13(10-23-16)6-9-15(20)17-12-4-5-12/h2-3,7-8,10,12H,4-6,9H2,1H3,(H,17,20)(H,18,19)
• InChI Key： HRVGGSZYGVZIRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=NC(=CS1)CCC(NC1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 365.08678382g/mol
• Monoisotopic Mass: 365.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide

Comprehensive Overview of N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide (CAS 1040670-28-7): Structure, Applications, and Research Insights

The compound N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide (CAS 1040670-28-7) is a structurally intricate molecule that has garnered attention in pharmaceutical and biochemical research due to its unique thiazole and sulfonamide functional groups. Its systematic name reflects its hybrid architecture, combining a cyclopropyl moiety with a propanamide backbone linked to a 4-methylbenzenesulfonamido-thiazole unit. This design suggests potential interactions with biological targets, making it a candidate for drug discovery pipelines.

Recent studies highlight the growing interest in sulfonamide derivatives and thiazole-containing compounds, driven by their roles in modulating enzyme activity and receptor binding. The presence of the 4-methylbenzenesulfonamido group in CAS 1040670-28-7 aligns with trends in designing kinase inhibitors and anti-inflammatory agents, addressing prevalent search queries like "sulfonamide drugs 2024" or "thiazole-based therapeutics." Researchers are particularly intrigued by its potential applications in targeted therapies, a hotspot in precision medicine discussions.

From a synthetic chemistry perspective, the incorporation of a cyclopropyl ring enhances metabolic stability—a feature frequently searched as "cyclopropyl in drug design." This moiety is known to improve pharmacokinetic profiles, reducing off-target effects. Meanwhile, the propanamide linker offers flexibility for structural optimization, a topic often explored in forums discussing "scaffold hopping strategies." Such attributes position CAS 1040670-28-7 as a versatile intermediate in medicinal chemistry.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, addressing common questions such as "how to validate sulfonamide compounds." Its stability under physiological conditions is another area of investigation, reflecting broader industry concerns about "drug-like properties of heterocycles." These aspects are critical for researchers optimizing lead compounds in early-stage development.

In the context of intellectual property, patents referencing CAS 1040670-28-7 often emphasize its utility in small-molecule libraries for high-throughput screening. This aligns with the surge in searches for "fragment-based drug discovery 2024" and "privileged structures in pharmacology." The compound’s balanced lipophilicity, inferred from its logP calculations, further supports its suitability for hit-to-lead campaigns.

Environmental and safety profiles of N-cyclopropyl-3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]propanamide adhere to standard laboratory handling protocols, with no significant ecotoxicological flags reported—a reassurance for labs prioritizing "green chemistry principles." Its compatibility with automated synthesis platforms also resonates with trends toward "AI-driven molecular design," a frequently queried topic in computational chemistry circles.

Future directions for CAS 1040670-28-7 may include exploration in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor frameworks, given its reactive handles. Such applications would tap into trending searches like "next-generation therapeutic modalities." Collaborative efforts between academia and industry could unlock its full potential, bridging gaps identified in "translational research challenges."